Cas no 25746-83-2 (N-phenylpyrrolidine-2-carboxamide)

• Product Name: N-phenylpyrrolidine-2-carboxamide
• CAS No: 25746-83-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD06740199
• CID: 260626
• PubChem ID: 4487166
• Update Time: 2025-10-29

N-phenylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N-phenyl-
• N-Phenylprolinamide
• PYRROLIDINE-2-CARBOXYLIC ACID PHENYLAMIDE
• (S)-2-(phenylaminocarbonyl)pyrrolidine
• (S)-N-phenylpyrrolidine-2-carboxamide
• (S)-N-phenyl-pyrrolidine-2-carboxamide
• (S)-pyrrolidine-2-carboxylic acid phenylamide
• AC1L3ZYO
• AC1Q5OKU
• aniline prolinamide
• cycloprolylglycine
• Glycine, N-L-prolyl-
• H-Pro-Gly-OH
• L-Pro-Gly-OH
• L-proline anilide
• L-proline phenylamide
• L-prolyl-glycine
• L-Prolylgycine
• L-prolyl-L-glycine
• Pro-Gly
• Prolylglycine
• N-phenylpyrrolidine-2-carboxamide
• SY050692
• MFCD08276245
• MFCD06740199
• EN300-57714
• AKOS016049991
• CS-0450256
• F15180
• CHEMBL4550459
• SCHEMBL2172641
• SB44735
• pyrrolidine-2-carboxylic acid phenylamide, AldrichCPR
• AKOS000164623
• 25746-83-2
• FS-2007
• STL200216

• MDL： MFCD06740199
• Inchi： 1S/C11H14N2O/c14-11(10-7-4-8-12-10)13-9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2,(H,13,14)
• InChI Key： NRXYBKZDRCXDOD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 41.13

Additional information on N-phenylpyrrolidine-2-carboxamide

N-Phenylpyrrolidine-2-carboxamide (CAS No. 25746-83-2): A Comprehensive Overview

N-Phenylpyrrolidine-2-carboxamide (CAS No. 25746-83-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of N-Phenylpyrrolidine-2-carboxamide, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

N-Phenylpyrrolidine-2-carboxamide is a derivative of pyrrolidine, a five-membered heterocyclic amine. The compound features a phenyl group attached to the nitrogen atom of the pyrrolidine ring, with a carboxamide functional group at the 2-position. The chemical structure of N-Phenylpyrrolidine-2-carboxamide can be represented as follows:

C₁₁H₁₃NO₂

The synthesis of N-Phenylpyrrolidine-2-carboxamide can be achieved through various methods, including the reaction of 2-pyrrolidinone with phenylamine in the presence of a suitable catalyst. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as the use of microwave-assisted synthesis and green solvents, to enhance yield and reduce by-products.

Biological Activities and Mechanisms of Action

N-Phenylpyrrolidine-2-carboxamide has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. One of the key areas of interest is its interaction with neurotransmitter systems, particularly dopamine and serotonin receptors. Studies have shown that N-Phenylpyrrolidine-2-carboxamide can modulate these receptors, potentially offering therapeutic benefits for conditions such as depression, anxiety, and neurodegenerative diseases.

The mechanism of action of N-Phenylpyrrolidine-2-carboxamide is thought to involve its ability to act as a ligand for specific receptor subtypes. For instance, it has been reported to exhibit agonistic properties at serotonin 5-HT_1A receptors and antagonistic properties at dopamine D₂ receptors. These dual actions may contribute to its potential as a multifaceted therapeutic agent.

Clinical Applications and Research Advancements

The potential clinical applications of N-Phenylpyrrolidine-2-carboxamide are currently being explored through various preclinical and clinical studies. Preclinical studies have demonstrated promising results in animal models of depression and anxiety, with significant reductions in behavioral symptoms observed following administration of the compound. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In addition to CNS disorders, recent research has also investigated the potential of N-Phenylpyrrolidine-2-carboxamide in other therapeutic areas. For example, studies have explored its anti-inflammatory properties and its ability to modulate immune responses, suggesting potential applications in inflammatory diseases such as arthritis and multiple sclerosis.

Safety Profile and Toxicology

The safety profile of N-Phenylpyrrolidine-2-carboxamide is an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.

Clinical trials are ongoing to assess the safety and tolerability of N-Phenylpyrrolidine-2-carboxamide in human subjects. These trials will provide valuable data on dosing regimens, pharmacokinetics, and potential side effects, which will be crucial for guiding future clinical applications.

Conclusion

N-Phenylpyrrolidine-2-carboxamide (CAS No. 25746-83-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating CNS disorders, inflammatory diseases, and other conditions make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies.